Ethyl 4-chloro-1-(4-fluorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarboxylate

• IUPAC Name: ethyl 4-chloro-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C13H10ClFN2O3/c1-2-20-13(19)12-10(14)7-11(18)17(16-12)9-5-3-8(15)4-6-9/h3-7H,2H2,1H3
• InChI Key: LPEWVPRXMRTICZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1Cl)C2=CC=C(C=C2)F
• Molecular Formula: C13H10ClFN2O3
• Molecular Weight: 296.68 g/mol

Description

Ethyl 4-chloro-1-(4-fluorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarboxylate, commonly referred to as 4-FCP, is an organic compound commonly used in scientific research. It is a derivative of pyridazine, a heterocyclic aromatic compound, and is known for its ability to act as an inhibitor of certain enzymes. 4-FCP is used in laboratory experiments due to its relatively low cost, high solubility, and low toxicity. This compound has been studied extensively and is used in a variety of research applications, including biochemical and physiological studies.

Scientific Research Applications

Herbicidal Activities

Researchers have synthesized novel pyridazine derivatives with significant herbicidal activities. For instance, derivatives of 4-(3-trifluoromethylphenyl)pyridazine exhibited notable bleaching and herbicidal effects against dicotyledonous plants, showing potential as commercial herbicides (Han Xu et al., 2008).

Synthesis of Functional Molecules

The compound has been used as a precursor or intermediate in synthesizing various functional molecules. For example, Ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates were transformed into a range of derivatives like 1,6-diazanaphthalene and pyrazolo[1,5-a]pyrimidines, showcasing its versatility in organic synthesis (A. A. Harb et al., 1989).

Antibacterial Agents

Several studies have focused on synthesizing pyridonecarboxylic acids and their derivatives as antibacterial agents. For instance, 7-chloro-6-fluoro-1-ethyl-1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylic acid and its derivatives showed promising in vitro antibacterial activity, underscoring their potential in developing new antimicrobial treatments (H. Guo et al., 1988).

Antimicrobial Activity

New heterocyclic compounds containing a sulfonamido moiety, synthesized from precursors like ethyl {[4-N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylazo}cyanoacetate, have been evaluated for their antimicrobial activities. Some of these compounds demonstrated high activities against various bacterial strains, indicating their potential as antimicrobial agents (M. E. Azab et al., 2013).

Anticancer Activity

Research into novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors has also been conducted. These synthesized compounds were evaluated for their anticancer activity against colon HCT-116 human cancer cell line, with several compounds displaying potent activity (M. Abdel-Motaal et al., 2020).